![molecular formula C15H16N2O B7470517 2,3-dimethyl-N-(pyridin-3-ylmethyl)benzamide](/img/structure/B7470517.png)
2,3-dimethyl-N-(pyridin-3-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-dimethyl-N-(pyridin-3-ylmethyl)benzamide, also known as DPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and drug development. DPB is a member of the benzamide family, which is a class of organic compounds that have diverse biological activities, including anti-inflammatory, analgesic, and antipsychotic effects.
Scientific Research Applications
2,3-dimethyl-N-(pyridin-3-ylmethyl)benzamide has been extensively studied for its potential applications in medicine and drug development. It has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. This compound has also been found to have antipsychotic effects, making it a potential treatment for schizophrenia and other psychiatric disorders.
Mechanism of Action
The exact mechanism of action of 2,3-dimethyl-N-(pyridin-3-ylmethyl)benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2 activity, this compound can reduce inflammation and pain. This compound has also been found to bind to dopamine receptors in the brain, which may explain its antipsychotic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the production of inflammatory cytokines and chemokines, as well as the proliferation of immune cells such as T cells and B cells. In vivo studies have shown that this compound can reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. This compound has also been found to have antipsychotic effects in animal models of schizophrenia.
Advantages and Limitations for Lab Experiments
2,3-dimethyl-N-(pyridin-3-ylmethyl)benzamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized in large quantities, making it suitable for high-throughput screening assays. It also has well-defined chemical and physical properties, which makes it easy to characterize and study. However, this compound also has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. It also has low bioavailability, which may limit its effectiveness as a therapeutic agent.
Future Directions
There are several future directions for research on 2,3-dimethyl-N-(pyridin-3-ylmethyl)benzamide. One area of interest is the development of more potent and selective this compound analogs that can be used as therapeutic agents. Another area of interest is the investigation of the molecular mechanisms underlying this compound's anti-inflammatory and antipsychotic effects. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, which could pave the way for its use as a therapeutic agent in the treatment of inflammatory diseases and psychiatric disorders.
Synthesis Methods
2,3-dimethyl-N-(pyridin-3-ylmethyl)benzamide can be synthesized using a multi-step process that involves the reaction of 3-pyridylmethylamine with 2,3-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain this compound in its pure form. This method has been optimized to produce high yields of this compound with excellent purity, making it suitable for large-scale production.
Properties
IUPAC Name |
2,3-dimethyl-N-(pyridin-3-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c1-11-5-3-7-14(12(11)2)15(18)17-10-13-6-4-8-16-9-13/h3-9H,10H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPCXMIUZJYRHKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NCC2=CN=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.